Cas no 2171361-50-3 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid
• CAS No: 2171361-50-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6540994
• PubChem ID: 165585422
• Update Time: 2025-07-23

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid
• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}butanoic acid
• 2171361-50-3
• EN300-1575675

• Inchi： 1S/C27H32N2O5/c1-17(15-25(30)31)28-26(32)22-13-3-2-4-14-24(22)29-27(33)34-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-24H,2-4,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,22?,24?/m0/s1
• InChI Key： AEUPXOQNNYSJND-QBHLMBNYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(N[C@@H](C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid

Introduction to (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic Acid (CAS No. 2171361-50-3)

Compound with the CAS number 2171361-50-3 and the product name (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical properties and biological activities.

The central scaffold of the compound features a chiral center at the (3S) position, which is a critical determinant of its stereochemical properties and biological interactions. The presence of a cycloheptyl group appended with an amino functionality further enhances the compound's structural complexity. This moiety is often employed in medicinal chemistry to modulate binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents.

The carboxylic acid functionality at one end of the molecule and the formamido group at another end contribute to its versatility in chemical reactions and biological interactions. These functional groups are frequently utilized in the synthesis of peptidomimetics and other bioactive molecules, which are essential in the development of targeted therapies for various diseases.

The (9H-fluoren-9-yl)methoxycarbonyl moiety is particularly noteworthy, as it serves as a protecting group for the amino function and also introduces a bulky aromatic ring into the molecular structure. This feature can influence both the solubility and pharmacokinetic properties of the compound, making it an attractive candidate for further optimization in drug discovery programs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies have highlighted the potential of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid as a lead compound for developing novel drugs targeting specific disease pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes involved in metabolic disorders, offering a promising avenue for therapeutic intervention.

In vitro studies have begun to elucidate the pharmacological profile of this compound, revealing intriguing biological activities that warrant further investigation. Initial experiments indicate that it exhibits moderate binding affinity to certain protein targets, suggesting its potential as an inhibitor or modulator of these pathways. Additionally, its chiral nature may confer selectivity for specific enantiomers, which is a critical consideration in drug development to minimize off-target effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as peptide coupling, protection-deprotection strategies, and stereochemical manipulation. These synthetic methodologies showcase the expertise required to produce complex molecules like this one, which are essential for advancing drug discovery efforts.

The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing the structure of this compound. These analytical methods provide detailed information about its molecular conformation and purity, ensuring that it meets the stringent requirements for pharmaceutical applications.

Future research directions include exploring derivatives of this compound to optimize its pharmacological properties. By modifying specific functional groups or introducing new structural motifs, researchers can fine-tune its activity profile to enhance efficacy and reduce potential side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets at a molecular level.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a promising candidate for developing novel materials with specialized functions, such as catalysts or sensors. The versatility of its molecular framework allows for diverse modifications that can tailor its properties for specific applications in industrial chemistry.

In conclusion, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}butanoic acid (CAS No. 2171361-50-3) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its multifaceted functional groups and stereochemical features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing various diseases.